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The table below summarizes the core thermodynamic parameters for the acid-base dissociation of Warfarin

and its metabolite, 10-hydroxywarfarin, from joint experimental and theoretical studies [1].

Compound pKa
Dissociation Free
Energy

Enthalpic
Contribution (ΔH)

Entropic Contribution
(TΔS)

Warfarin 4.99 Information not
provided

Information not
provided

Information not
provided

10-
Hydroxywarfarin

5.95 Information not
provided

Strong rise upon
dissociation

Close to zero upon
dissociation

The higher pKa of 10-hydroxywarfarin indicates it is a weaker acid compared to Warfarin. This difference

is governed by distinct intramolecular hydrogen bonding [1]:

Warfarin: Stabilized by a single OH⋯O hydrogen bond.

10-Hydroxywarfarin: Stabilized by an uncommon double hydrogen bridge OH⋯OH⋯O.

This double bridge makes the 10-hydroxywarfarin molecule less flexible, leading to a sharper increase in

enthalpy (ΔH) during dissociation. The entropic contribution (TΔS) is near zero because the entropy loss

from ion solvation and entropy gain from breaking intramolecular bonds are roughly equal in magnitude [1].
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The addition of surfactants or aprotic cosolvents can induce upward pKa shifts of up to 1.5 units for both

molecules, though through "totally different" thermodynamic changes [1].

Metabolic Pathways and Reduction

10-hydroxywarfarin is a primary metabolite of the anticoagulant drug Warfarin. A key finding is that 10-

hydroxywarfarin is the only primary metabolite that does not undergo glucuronidation, and its

elimination pathway was historically unknown [2].

Research indicates that reduction is a potential elimination pathway. The metabolic relationship is visualized

below:
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Figure 1. Metabolic pathways of warfarin and its hydroxy metabolites.

The reduction of 10-hydroxywarfarin is catalyzed primarily by the CBR1 enzyme, and to a lesser extent by

AKR1C3 [2]. This pathway is thought to be clinically relevant because 10-hydroxywarfarin itself

possesses anticoagulant activity and may inhibit the metabolism of the more potent S-warfarin, potentially

influencing the overall drug effect [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s1769925?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8793337/
https://www.smolecule.com/products/s1769925?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8793337/
https://www.smolecule.com/products/s1769925?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra11623f
https://pmc.ncbi.nlm.nih.gov/articles/PMC8793337/
https://www.smolecule.com/products/b1769925#10-hydroxywarfarin-acid-base-equilibrium-studies
https://www.smolecule.com/products/b1769925#10-hydroxywarfarin-acid-base-equilibrium-studies
https://www.smolecule.com/products/b1769925#10-hydroxywarfarin-acid-base-equilibrium-studies
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1769925?utm_src=pdf-bulk
https://www.smolecule.com/products/s1769925?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/s1769925?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

